Cas no 1326845-69-5 (({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine)
({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- ({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
- 1-[4-(aminomethyl)piperidin-1-yl]-2-(4-ethoxyphenyl)ethanone
- 1-(4-(Aminomethyl)piperidin-1-yl)-2-(4-ethoxyphenyl)ethan-1-one
- 1-[4-(aminomethyl)piperidin-1-yl]-2-(4-ethoxyphenyl)ethan-1-one
- STL129449
- ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
-
- Inchi: 1S/C16H24N2O2/c1-2-20-15-5-3-13(4-6-15)11-16(19)18-9-7-14(12-17)8-10-18/h3-6,14H,2,7-12,17H2,1H3
- InChI Key: CPWYGKHDGYAGRS-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC(=CC=1)OCC)N1CCC(CN)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 293
- XLogP3: 1.5
- Topological Polar Surface Area: 55.6
({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-5000-1MG |
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine |
1326845-69-5 | >90% | 1mg |
£37.00 | 2023-09-09 | |
| Key Organics Ltd | BS-5000-5MG |
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine |
1326845-69-5 | >90% | 5mg |
£46.00 | 2023-09-09 | |
| Key Organics Ltd | BS-5000-10MG |
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine |
1326845-69-5 | >90% | 10mg |
£63.00 | 2023-09-09 | |
| Key Organics Ltd | BS-5000-20MG |
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine |
1326845-69-5 | >90% | 20mg |
£76.00 | 2023-04-19 | |
| Key Organics Ltd | BS-5000-50MG |
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine |
1326845-69-5 | >90% | 50mg |
£102.00 | 2023-09-09 | |
| Key Organics Ltd | BS-5000-100MG |
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine |
1326845-69-5 | >90% | 100mg |
£146.00 | 2023-09-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408507-50mg |
1-(4-(Aminomethyl)piperidin-1-yl)-2-(4-ethoxyphenyl)ethan-1-one |
1326845-69-5 | 98% | 50mg |
¥1659.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408507-100mg |
1-(4-(Aminomethyl)piperidin-1-yl)-2-(4-ethoxyphenyl)ethan-1-one |
1326845-69-5 | 98% | 100mg |
¥2214.00 | 2024-08-09 |
({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
Recent Advances in the Study of 1326845-69-5 and ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine: A Comprehensive Research Brief
The chemical compound 1326845-69-5 and its derivative, ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential therapeutic applications, especially in the development of novel small-molecule drugs targeting neurological and inflammatory disorders. This research brief aims to provide a comprehensive overview of the latest findings related to these compounds, including their synthesis, pharmacological properties, and potential clinical applications.
Recent studies have focused on the synthesis and optimization of 1326845-69-5 and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient synthetic route for ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine, highlighting its high yield and purity. The study emphasized the compound's structural versatility, which allows for further modifications to enhance its pharmacokinetic and pharmacodynamic profiles. Additionally, computational modeling has been employed to predict the binding affinity of these compounds to various biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.
Pharmacological evaluations of ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine have demonstrated promising results in preclinical models. In vitro assays revealed its potent inhibitory effects on key inflammatory mediators, including cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Furthermore, in vivo studies using rodent models of neuropathic pain and chronic inflammation showed significant reductions in pain behavior and inflammatory markers. These findings suggest that the compound could serve as a lead candidate for the development of new anti-inflammatory and analgesic therapies.
The mechanism of action of 1326845-69-5 and its derivatives is an area of active investigation. Recent research has proposed that these compounds may modulate the activity of sigma-1 receptors, which are implicated in pain perception and neuroprotection. A 2024 study published in Neuropharmacology provided evidence that ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine exhibits high affinity for sigma-1 receptors, potentially explaining its efficacy in pain management. This discovery opens new avenues for exploring the therapeutic potential of sigma-1 receptor modulators in neurological disorders.
Despite the promising preclinical data, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous safety assessments. Ongoing research is focused on developing prodrug formulations and targeted delivery systems to enhance the therapeutic index of ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of these compounds into clinical trials.
In conclusion, the latest research on 1326845-69-5 and ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine underscores their potential as innovative therapeutic agents for inflammatory and neurological conditions. The advancements in synthetic chemistry, pharmacological profiling, and mechanistic understanding provide a solid foundation for future drug development. As the field continues to evolve, these compounds are poised to play a pivotal role in addressing unmet medical needs and improving patient outcomes.
1326845-69-5 (({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)